1H-1,2,4-Benzotriazepine-3-carboxamide, 4,5-dihydro-5-oxo-4-phenyl-

• CAS No.: 63931-90-8
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 5-oxo-4-phenyl-1H-1,2,4-benzotriazepine-3-carboxamide
• InChI: InChI=1S/C15H12N4O2/c16-13(20)14-18-17-12-9-5-4-8-11(12)15(21)19(14)10-6-2-1-3-7-10/h1-9,17H,(H2,16,20)
• InChI Key: SYLXSYKPLOSTDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3NN=C2C(=O)N

Description

The compound 1H-1,2,4-Benzotriazepine-3-carboxamide, 4,5-dihydro-5-oxo-4-phenyl- (CAS: 63931-90-8) is a heterocyclic molecule featuring a fused benzene and 1,2,4-triazepine ring system. Its structure includes a seven-membered triazepine ring with three nitrogen atoms, a 4-phenyl substituent, and a carboxamide group at position 3. The 4,5-dihydro-5-oxo moiety indicates partial saturation and a ketone oxygen at position 5, contributing to its unique electronic and steric properties .

Removing the diethyl groups (C₄H₁₀) yields an approximate formula of C₁₅H₁₀N₄O₂ for the parent compound.

Comparison with Similar Compounds

N,N-Diethyl-4,5-dihydro-5-oxo-4-phenyl-1H-1,2,4-benzotriazepine-3-carboxamide (CAS: 63931-91-9)

• Molecular Formula : C₁₉H₂₀N₄O₂ .
• Applications : Such derivatives are often explored to optimize pharmacokinetic profiles in drug development .

Nuvenzepine (CAS: 96487-37-5)

• Molecular Formula : C₁₉H₂₀N₄O₂ .
• Structural Features: A pyrido-benzodiazepinone with a six-membered diazepine ring (two nitrogens) fused to a pyridine moiety.
• Key Differences : The benzodiazepine core lacks the third nitrogen found in triazepines, altering electron distribution and hydrogen-bonding capacity. Nuvenzepine’s piperidinyl group may confer CNS activity, contrasting with the carboxamide in the target compound .

Bitertanol (CAS: 55179-31-2)

• Molecular Formula : C₂₀H₂₃N₃O₂ .
• Structural Features : A 1,2,4-triazole-containing fungicide with a biphenyl ether group.
• Key Differences: The five-membered triazole ring is smaller and more rigid than the triazepine system. Bitertanol’s fungicidal activity highlights the role of triazoles in agrochemistry, whereas benzotriazepines may target different biological pathways .

Comparative Data Table

Compound	CAS Number	Molecular Formula	Core Heterocycle	Key Substituents	Potential Applications
Target Compound	63931-90-8	C₁₅H₁₀N₄O₂*	1,2,4-Triazepine	4-Phenyl, carboxamide	Medicinal chemistry scaffold
N,N-Diethyl Derivative	63931-91-9	C₁₉H₂₀N₄O₂	1,2,4-Triazepine	Diethyl carboxamide	Drug delivery optimization
Nuvenzepine	96487-37-5	C₁₉H₂₀N₄O₂	Benzodiazepine	Piperidinyl, pyridine	CNS therapeutics
Bitertanol	55179-31-2	C₂₀H₂₃N₃O₂	1,2,4-Triazole	Biphenyl ether, butanol	Agricultural fungicide

*Inferred from derivative data .

Key Research Findings

Substituent Effects: The 4-phenyl group in the target compound may enhance aromatic stacking interactions, while Bitertanol’s biphenyl ether moiety contributes to its fungicidal efficacy .

Metabolic Considerations: Bitertanol’s metabolites include a ketone derivative, suggesting that the target compound’s 5-oxo group could influence its metabolic stability or toxicity profile .

Q & A

Q. Basic Research Focus

• NMR : ¹H/¹³C NMR (DMSO-d₆) resolves the benzotriazepine core (δ 7.2–8.1 ppm for aromatic protons) and confirms the carboxamide group (δ 165–170 ppm for carbonyl).
• HPLC-MS : Reverse-phase C18 columns (ACN/water + 0.1% formic acid) with ESI-MS detect impurities (<0.5%) and validate molecular ion peaks ([M+H]⁺) .
• XRD : Single-crystal X-ray diffraction confirms the stereochemistry of the 4-phenyl substituent .

How should researchers design preliminary biological assays to evaluate its enzyme interaction potential?

Q. Basic Research Focus

• Target selection : Prioritize enzymes with known benzodiazepine-binding domains (e.g., GABAₐ receptors or kinases).
• Assay design : Use fluorescence polarization (FP) or surface plasmon resonance (SPR) to measure binding affinity (K_d).
• Controls : Include positive controls (e.g., Diazepam for GABAₐ) and negative controls (solvent-only) to validate specificity .

How can conflicting data regarding the compound’s bioactivity across different studies be systematically resolved?

Q. Advanced Research Focus

• Comparative bioassays : Replicate experiments under standardized conditions (pH, temperature, cell lines) to isolate variables .
• Meta-analysis : Apply statistical tools (e.g., Cohen’s d) to quantify effect sizes across studies and identify outliers .
• Structural analogs : Test derivatives to determine if bioactivity variations arise from minor structural modifications (e.g., phenyl ring substitution) .

What computational strategies are effective in predicting the pharmacokinetic properties of this compound?

Q. Advanced Research Focus

• Molecular dynamics (MD) : Simulate ligand-receptor binding stability using AMBER or GROMACS to predict half-life and metabolism.
• QSAR modeling : Corrogate electronic parameters (HOMO/LUMO energies) with ADMET properties (e.g., logP, CYP450 inhibition) .
• Docking studies : Use AutoDock Vina to map binding poses against cytochrome P450 isoforms for toxicity screening .

What methodologies enable the integration of AI in optimizing the synthetic pathways of benzotriazepine derivatives?

Q. Advanced Research Focus

• Reinforcement learning (RL) : Train models on reaction databases to predict optimal catalysts/solvents for yield improvement.
• Real-time analytics : Couple AI with inline NMR or HPLC to dynamically adjust reaction parameters (e.g., temperature, stoichiometry) .
• Generative models : Design novel derivatives with target bioactivity using variational autoencoders (VAEs) trained on ChEMBL data .

How can researchers align investigations of this compound with theoretical frameworks in heterocyclic chemistry?

Q. Advanced Research Focus

• Conceptual frameworks : Apply Hückel’s rule to assess aromaticity of the benzotriazepine core and predict reactivity.
• Mechanistic studies : Use DFT calculations (e.g., B3LYP/6-31G*) to model cyclization transition states and identify rate-determining steps .
• Structure-property relationships : Correlate Hammett constants of substituents with observed bioactivity .

What interdisciplinary approaches enhance understanding of its structure-activity relationships (SAR)?

Q. Advanced Research Focus

• Chemical biology : Use photoaffinity labeling to map binding sites in cellular environments .
• Materials science : Investigate solid-state interactions (e.g., crystallinity vs. solubility) to improve formulation .
• Systems pharmacology : Integrate omics data (proteomics, metabolomics) to identify off-target effects .